Cas no 104330-16-7 (1-Butanone, 3,3-dimethyl-1,2,2-triphenyl-)
104330-16-7 structure
Product Name:1-Butanone, 3,3-dimethyl-1,2,2-triphenyl-
CAS No:104330-16-7
MF:C24H24O
MW:328.446766853333
CID:1142519
PubChem ID:71333193
Update Time:2025-04-20
1-Butanone, 3,3-dimethyl-1,2,2-triphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone, 3,3-dimethyl-1,2,2-triphenyl-
- 3,3-dimethyl-1,2,2-triphenylbutan-1-one
- SCHEMBL18650576
- 104330-16-7
- DTXSID10761493
-
- Inchi: 1S/C24H24O/c1-23(2,3)24(20-15-9-5-10-16-20,21-17-11-6-12-18-21)22(25)19-13-7-4-8-14-19/h4-18H,1-3H3
- InChI Key: GMJJLSDMGJNYBY-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 328.18282
- Monoisotopic Mass: 328.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-Butanone, 3,3-dimethyl-1,2,2-triphenyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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